5-Acetylaminonaphthalene-2-sulfonic acid

• CAS No.: 6272-21-5
• Molecular Formula: C12H11NO4S
• Molecular Weight: 265.29 g/mol
• IUPAC Name: 5-acetamidonaphthalene-2-sulfonic acid
• InChI: InChI=1S/C12H11NO4S/c1-8(14)13-12-4-2-3-9-7-10(18(15,16)17)5-6-11(9)12/h2-7H,1H3,(H,13,14)(H,15,16,17)
• InChI Key: CURUHHBCJWGOPD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC2=C1C=CC(=C2)S(=O)(=O)O

Description

5-Acetylaminonaphthalene-2-sulfonic acid is a useful research compound. Its molecular formula is C12H11NO4S and its molecular weight is 265.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 29.3 g (0.13 mol) of 5-amino-2-naphthalenesulfonic Acid (Compound 72) was added 40 mL of pyridine and 26 mL of acetic anhydride. The resulting suspension was allowed to stir at ambient temperature. After 24 hr, the resulting solution was diluted with 60 mL of methanol. Then, a solution of 3.6 g (0.156 mol) of sodium in 100 mL of methanol was added. After a solid precipitate began to form, 200 mL of diethyl ether was added and the suspension allowed to stir. The solid was collected by vacuum filtration and was washed with diethyl ether. This provided 38.9 g (0.11 mol) of the desired product. The product was identified by 1H NMR and mass spectroscopy and purity was assessed by RP-HPLC.

Synthesis routes and methods II

Procedure details

In a single-vessel process for preparing 2-acetaminophthalene-6-sulfonic acid of high purity by sulfonating 2-hydroxynaphthalene with concentrated sulfuric acid, converting the 2-hydroxynaphthalenesulfonic acid formed thereby with ammonia in the presence of ammonium hydrogensulfite into 2-aminonaphthalene-6-sulfonic acid (Bucherer reaction and N-acetylating the said 2-aminonaphthalene-6-sulfonic acid to give 2 acetaminonaphthalene-6-sulfonic acid, the improvement which comprises: